Cas no 1805112-13-3 (Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1805112-13-3
• MF: C₁₁H₇BrF₃NO₃
• MW: 338.077392816544
• CID: 4795305
• Update Time: 2025-05-21

Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7BrF3NO3/c1-18-10(17)8-3-7(19-11(13,14)15)2-6(5-16)9(8)4-12/h2-3H,4H2,1H3
• InChI Key： NKEXRLCFUUUIPD-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate

Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805112-13-3)

Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate is a highly specialized organic compound with the CAS registry number 1805112-13-3. This compound is characterized by its complex molecular structure, which includes a benzoate ester group, a bromomethyl substituent, a cyano group, and a trifluoromethoxy group. These functional groups confer unique chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for its production, leveraging catalytic processes and green chemistry principles to minimize environmental impact.

One of the key areas where this compound has shown promise is in drug discovery. The presence of the trifluoromethoxy group imparts strong electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of potential drug candidates. Additionally, the bromomethyl group provides sites for further functionalization, allowing researchers to explore diverse chemical modifications for therapeutic applications.

Recent studies have also highlighted the role of Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and mechanical stability.

In the field of agrochemistry, this compound has been investigated as a potential precursor for developing novel pesticides. The cyano group contributes to its pesticidal activity by enhancing the compound's ability to disrupt key biochemical pathways in target pests. Furthermore, its trifluoromethoxy group increases its stability under environmental conditions, making it suitable for agricultural applications.

The structural versatility of Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate also makes it an attractive candidate for use in chemical sensing technologies. Its ability to form stable complexes with metal ions has been exploited in the development of sensors for detecting heavy metals in environmental samples. This application underscores its potential in environmental monitoring and remediation efforts.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its chemical reactivity. Proper storage conditions and personal protective equipment are essential to ensure safe handling and minimize occupational exposure risks.

In conclusion, Methyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805112-13-3) is a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups offers researchers a versatile platform for exploring innovative applications in drug development, materials science, agriculture, and environmental technology.